Cas no 1346707-93-4 (2-(Pentan-3-yloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)
2-(Pentan-3-yloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(Pentan-3-yloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- 2-pentan-3-yloxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- DB-239171
- 1346707-93-4
- DTXSID70744823
- 4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-2-(pentan-3-yloxy)pyridine
- 2-[(Pentan-3-yl)oxy]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
-
- Inchi: 1S/C16H26BNO3/c1-7-13(8-2)19-14-11-12(9-10-18-14)17-20-15(3,4)16(5,6)21-17/h9-11,13H,7-8H2,1-6H3
- InChI Key: KZFWSXPJHFADOC-UHFFFAOYSA-N
- SMILES: O1B(C2C=CN=C(C=2)OC(CC)CC)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 291.2005739g/mol
- Monoisotopic Mass: 291.2005739g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 328
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.6Ų
2-(Pentan-3-yloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM135079-1g |
2-(pentan-3-yloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
1346707-93-4 | 95% | 1g |
$561 | 2023-02-18 | |
| Alichem | A029194318-1g |
2-(Pentan-3-yloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
1346707-93-4 | 95% | 1g |
$500.00 | 2022-04-03 |
2-(Pentan-3-yloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 2-(Pentan-3-yloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
Introduction to CAS No. 1346707-93-4: 2-(Pentan-3-yloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
The compound CAS No. 1346707-93-4, known as 2-(Pentan-3-yloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a pyridine ring with a boron-containing dioxaborolane moiety and a pentanoyloxy group. The combination of these functional groups makes it a versatile building block for further chemical transformations.
Recent studies have highlighted the importance of dioxaborolane-containing compounds in modern organic synthesis. The presence of the dioxaborolane group in CAS No. 1346707-93-4 allows for efficient Suzuki-Miyaura cross-coupling reactions, a widely used method in the construction of complex molecular architectures. This property has made the compound a valuable intermediate in the synthesis of biologically active molecules and advanced materials.
The pentanoyloxy group attached to the pyridine ring introduces additional functionality to the molecule. This group can participate in various reactions such as esterifications or nucleophilic substitutions, offering chemists a high degree of flexibility in designing synthetic pathways. Moreover, the steric and electronic effects introduced by this substituent can influence the reactivity and selectivity of the compound in different reaction conditions.
In terms of applications, CAS No. 1346707-93-4 has shown promise in the field of medicinal chemistry. Its ability to act as a boron-based linker makes it an attractive candidate for use in drug delivery systems and targeted therapies. Recent research has also explored its potential as a precursor for constructing heterocyclic frameworks with enhanced pharmacokinetic properties.
The synthesis of 2-(Pentan-3-yloxy)-4-(dioxaborolan...
1346707-93-4 (2-(Pentan-3-yloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine) Related Products
- 408502-23-8(2-methoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)